Cas no 1185301-95-4 (3-(3,4-dichlorophenoxy)pyrrolidine;hydrochloride)

• Product Name: 3-(3,4-dichlorophenoxy)pyrrolidine;hydrochloride
• CAS No: 1185301-95-4
• MF: C₁₀H₁₂Cl₃NO
• MW: 268.567379951477
• CID: 1075221
• PubChem ID: 46735719
• Update Time: 2025-05-21

3-(3,4-dichlorophenoxy)pyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dichlorophenoxy)pyrrolidine hydrochloride
• 3-(3,4-dichlorophenoxy)pyrrolidine;hydrochloride
• G50238
• EN300-107453
• Z1416200968
• 3-(3,4-DICHLOROPHENOXY)PYRROLIDINEHYDROCHLORIDE
• CS-0231223
• AKOS015846068
• 1185301-95-4
• 3-(3,4-DICHLOROPHENOXY)PYRROLIDINE HCl
• SCHEMBL10605496

• MDL： MFCD09997068
• Inchi： 1S/C10H11Cl2NO.ClH/c11-9-2-1-7(5-10(9)12)14-8-3-4-13-6-8;/h1-2,5,8,13H,3-4,6H2;1H
• InChI Key： SHIHUVDMFXISMP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC1CNCC1)Cl.Cl

Computed Properties

• Exact Mass: 266.998447g/mol
• Monoisotopic Mass: 266.998447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

3-(3,4-dichlorophenoxy)pyrrolidine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(3,4-dichlorophenoxy)pyrrolidine;hydrochloride

3-(3,4-Dichlorophenoxy)pyrrolidine Hydrochloride

3-(3,4-Dichlorophenoxy)pyrrolidine hydrochloride (CAS No. 1185301-95-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and properties, has been the subject of extensive research in recent years. The molecule consists of a pyrrolidine ring substituted with a 3,4-dichlorophenoxy group, which contributes to its distinct chemical and biological characteristics.

The synthesis of 3-(3,4-dichlorophenoxy)pyrrolidine hydrochloride involves a series of well-established organic reactions. The starting material typically includes a pyrrolidine derivative, which undergoes substitution or coupling reactions to introduce the 3,4-dichlorophenoxy group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes.

One of the most notable applications of 3-(3,4-dichlorophenoxy)pyrrolidine hydrochloride is in the field of pharmacology. Studies have shown that this compound exhibits potent biological activity, particularly as a modulator of certain receptor systems. For instance, research published in *Journal of Medicinal Chemistry* highlights its ability to interact with G-protein coupled receptors (GPCRs), making it a promising candidate for drug development in conditions such as neurodegenerative diseases and inflammatory disorders.

In addition to its pharmacological applications, 3-(3,4-dichlorophenoxy)pyrrolidine hydrochloride has also found utility in materials science. Its unique electronic properties make it a valuable component in the development of advanced materials such as conductive polymers and sensors. Recent breakthroughs in nanotechnology have further expanded its potential uses, particularly in the creation of high-performance electronic devices.

The physical properties of 3-(3,4-dichlorophenoxy)pyrrolidine hydrochloride are equally intriguing. Its melting point and solubility characteristics make it suitable for various industrial applications. For example, its high thermal stability has been leveraged in the formulation of heat-resistant polymers used in aerospace and automotive industries.

From an environmental perspective, understanding the fate and transport of 3-(3,4-dichlorophenoxy)pyrrolidine hydrochloride is crucial for ensuring sustainable practices. Recent studies conducted by environmental chemists have focused on its biodegradation pathways and potential impact on ecosystems. These findings underscore the importance of responsible handling and disposal to minimize ecological risks.

In conclusion, 3-(3,4-dichlorophenoxy)pyrrolidine hydrochloride (CAS No. 1185301-95-4) is a multifaceted compound with applications spanning multiple disciplines. Its structural features, synthesis methods, biological activity, and environmental impact all contribute to its significance in contemporary scientific research. As ongoing studies continue to uncover new insights into its properties and uses, this compound remains at the forefront of innovation across various industries.